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Compound of Interest

Compound Name: GSK-114

Cat. No.: B15612316 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of GSK-114, a selective inhibitor of TNNI3 interacting kinase (TNNI3K). While a

specific Safety Data Sheet (SDS) for GSK-114 is not publicly available, this document

synthesizes general best practices for chemical waste management to ensure operational

safety.

Core Safety and Handling Protocols
Before beginning any procedure, it is imperative to consult your institution's specific safety

guidelines and the available chemical information. A current copy of any relevant safety data

sheets for similar compounds should be readily accessible to all laboratory personnel.

Personal Protective Equipment (PPE): When handling GSK-114, appropriate PPE is

mandatory. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Work Area Preparation:
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All work with GSK-114 solids should be conducted in a well-ventilated area, preferably within

a chemical fume hood to minimize inhalation risk.

Ensure the work surface is non-porous and easily decontaminated.

Keep the work area free of clutter and unnecessary equipment.

Chemical and Physical Properties of GSK-114
Understanding the properties of GSK-114 is fundamental to its safe handling and disposal. The

following table summarizes key data points for this compound.

Property Value Reference

CAS Number 1301761-96-5 [1]

Molecular Formula C₁₉H₂₃N₅O₄S [1]

Molecular Weight 417.5 g/mol [1]

Appearance Solid TargetMol

Storage
Store at -20°C, protected from

light
[1]

Purity ≥98% [1]

Solubility Soluble in DMSO MedChemExpress

Sensitivity Light sensitive [1]

Step-by-Step Disposal Procedures
The proper disposal of GSK-114 and any contaminated materials is crucial to prevent

environmental contamination and ensure a safe laboratory environment.

1. Waste Segregation:

GSK-114 waste should be collected separately from other waste streams unless otherwise

directed by your institution's environmental health and safety (EHS) office.
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Alternatively, it may be permissible to place it in a designated organic waste stream, such as

a lab organic solvent waste container.

2. Containerization:

All GSK-114 waste, including contaminated debris such as pipette tips, gloves, and

absorbent materials, must be collected in a designated hazardous waste container.

The container must be chemically resistant, have a secure lid, and be clearly labeled as

"Hazardous Waste" with the full chemical name "GSK-114."

3. Spill Management:

In the event of a minor spill within a chemical fume hood, trained laboratory personnel may

clean it up.

Wearing appropriate PPE, carefully collect any dry material and place it in the designated

hazardous waste container.

Decontaminate the spill area by wet-wiping with an appropriate solvent that will dissolve

GSK-114. All absorbent materials used for decontamination must also be disposed of as

hazardous waste.

For larger spills or spills outside of a fume hood, evacuate the area and follow your

institution's emergency procedures for chemical spills.

4. Final Disposal:

Store the sealed and labeled hazardous waste container in a designated, secure area away

from incompatible materials.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal service.

Visualizing Disposal and Safety Workflows
To further clarify the procedural steps for safe handling and disposal, the following diagrams

illustrate key decision-making processes.
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GSK-114 Waste Disposal Workflow
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Caption: A workflow for the proper disposal of GSK-114 waste.
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GSK-114 Spill Response Protocol
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Caption: A decision tree for responding to a GSK-114 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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